Cas no 2034389-88-1 (2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2034389-88-1
• MF: C₁₈H₁₆F₂N₄O
• MW: 342.342650413513
• CID: 6535258
• PubChem ID: 121022830
• Update Time: 2025-07-22

2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide
• F6561-6605
• AKOS026704712
• 2-(2,4-difluorophenyl)-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]acetamide
• 2034389-88-1
• 2-(2,4-difluorophenyl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}acetamide
• 2-(2,4-difluorophenyl)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide

• Inchi： 1S/C18H16F2N4O/c1-24-11-14(10-23-24)18-13(3-2-6-21-18)9-22-17(25)7-12-4-5-15(19)8-16(12)20/h2-6,8,10-11H,7,9H2,1H3,(H,22,25)
• InChI Key： KOKIEOJXADNSRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(NCC1=CC=CN=C1C1C=NN(C)C=1)=O)F

Computed Properties

• Exact Mass: 342.12921747g/mol
• Monoisotopic Mass: 342.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide

Introduction to 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide (CAS No. 2034389-88-1)

2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034389-88-1, represents a sophisticated molecular design that integrates fluorinated aromatic rings with heterocyclic pyridine and pyrazole moieties. Such structural motifs are frequently explored in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The presence of 2,4-difluorophenyl group in the molecular structure contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Fluoro substitution at the para positions of an aromatic ring is a well-documented strategy to enhance binding affinity and resistance to enzymatic degradation. In contrast, the 1-methyl-1H-pyrazol-4-yl moiety introduces a nitrogen-rich heterocycle known for its role in modulating enzyme inhibition and receptor binding. The combination of these elements within a single molecule suggests a multifaceted interaction with biological targets, making it an intriguing candidate for further investigation.

The central acetamide functional group not only provides a scaffold for further derivatization but also influences the compound's solubility and pharmacokinetic properties. This feature is particularly important in medicinal chemistry, where optimizing solubility can enhance bioavailability and therapeutic efficacy. The pyridine ring, specifically at position 3, further extends the compound's structural complexity by introducing another nitrogen-containing heterocycle. This dual-heterocyclic system is often associated with enhanced binding interactions due to the ability of nitrogen atoms to form hydrogen bonds and participate in π-stacking interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationalize the design of such complex molecules. Studies have shown that compounds incorporating both fluorinated aromatic rings and pyrazole or pyridine moieties exhibit promising activity against various therapeutic targets, including kinases, transcription factors, and ion channels. The specific arrangement of these functional groups in 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide suggests potential applications in modulating these pathways.

In particular, the 1-methyl-1H-pyrazol-4-yl group has been implicated in enhancing binding affinity through its ability to form multiple hydrogen bonds with protein targets. This feature is particularly valuable in drug design, where strong and specific interactions are often required for therapeutic efficacy. Additionally, the 2,4-difluorophenyl moiety may contribute to metabolic stability by resisting oxidative degradation pathways that commonly affect aromatic compounds. These combined attributes make this compound a compelling candidate for further exploration in drug discovery programs.

The synthesis of such complex molecules requires meticulous planning and execution due to their intricate structural features. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and multi-step organic transformations, are often employed to construct these molecules efficiently. The development of robust synthetic routes is essential not only for producing sufficient quantities of the compound for biological testing but also for facilitating future modifications and derivatization efforts.

From a computational perspective, molecular modeling techniques such as docking studies and molecular dynamics simulations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These studies can provide insights into binding modes, affinity predictions, and even potential side effects before costly experimental validation is undertaken. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The potential applications of 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide extend across multiple therapeutic areas due to its versatile structural framework. For instance, its dual-heterocyclic system may be exploited in designing inhibitors targeting enzyme-catalyzed processes involved in cancer progression or inflammatory diseases. Additionally, its fluorinated aromatic component suggests potential utility in developing antimicrobial agents where fluoro-substituted compounds are known for their enhanced bioactivity.

Ongoing research efforts continue to uncover new applications for similar molecular architectures. By leveraging advances in synthetic chemistry and computational biology, scientists are better positioned than ever before to design novel compounds with tailored biological activities. The continued exploration of heterocyclic systems like those found in 2-(2,4-difluorophenyl)-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}acetamide holds promise for addressing unmet medical needs through innovative chemical solutions.